Cas no 556020-43-0 (N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine)

• Product Name: N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine
• CAS No: 556020-43-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD04612958
• CID: 5233577
• PubChem ID: 6906243
• Update Time: 2025-09-28

N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-(2-methylpropoxy)-, oxime
• N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine

• MDL： MFCD04612958
• Inchi： 1S/C12H17NO3/c1-9(2)8-16-11-5-4-10(7-13-14)6-12(11)15-3/h4-7,9,14H,8H2,1-3H3
• InChI Key： TZXIOBICRQBXTQ-UHFFFAOYSA-N
• SMILES： C(=NO)C1=CC=C(OCC(C)C)C(OC)=C1

Additional information on N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine

Comprehensive Overview of N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine (CAS No. 556020-43-0)

N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine, with the CAS number 556020-43-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique hydroxylamine and methoxy functional groups, is often explored for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine has surged due to its relevance in pharmaceutical intermediates and biochemical research. The compound's phenylmethylidene moiety is a key feature that enables it to act as a precursor in the synthesis of more complex molecules. This has led to its inclusion in studies focusing on anti-inflammatory agents and neuroprotective compounds, aligning with current trends in addressing chronic diseases and neurodegenerative disorders.

One of the most frequently asked questions about CAS 556020-43-0 revolves around its synthetic pathways and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers aiming to utilize N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine in high-precision applications, such as enzyme inhibition studies or catalysis.

The compound's solubility and stability under various conditions are also topics of interest. Studies have shown that 556020-43-0 exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale experiments. Its stability at room temperature further enhances its practicality for long-term storage and transportation, which is a significant advantage for global research collaborations.

Another area where N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine is gaining traction is in the development of green chemistry solutions. As the scientific community shifts toward sustainable practices, this compound's potential for low-toxicity synthesis and biodegradable derivatives is being actively investigated. This aligns with broader environmental concerns and the push for eco-friendly pharmaceuticals.

In summary, CAS 556020-43-0 represents a versatile and valuable compound in modern scientific research. Its applications span from drug discovery to material innovation, driven by its adaptable chemical structure and functional groups. As research continues to uncover new possibilities, N-{3-methoxy-4-(2-methylpropoxy)phenylmethylidene}hydroxylamine is poised to remain a focal point in both academic and industrial settings.